Cas no 120276-59-7 (3-Chloro-6-(chloromethyl)pyridazine)

• Product Name: 3-Chloro-6-(chloromethyl)pyridazine
• CAS No: 120276-59-7
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD10698627
• CID: 1026190
• PubChem ID: 22498639
• Update Time: 2025-05-26

3-Chloro-6-(chloromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(chloromethyl)pyridazine
• 3-Chloro-6-chloromethylpyridazine
• 3-CHLORO-6-CHLOROMETHYL-PYRIDAZINE
• Pyridazine, 3-chloro-6-(chloromethyl)-
• 3-Chloro-6-pyridazinylmethyl chloride
• EOS-60690
• XWFUSBPVIYJBML-UHFFFAOYSA-N
• 6-Chloro-3-chloromethylpyridazine
• AM91099
• 3-chloro-6-pyridazinyl methyl chloride
• PB13303
• Z2720
• ST24022849
• 120276-59-7
• A892278
• AS-50735
• EN300-135274
• CS-0054783
• P10986
• AKOS006385706
• MFCD10698627
• DTXSID00626249
• DB-028447
• SY107187
• SCHEMBL738901
• 3-Chloro-6-(chloromethyl)pyridazine; 3-Chloro-6-chloromethylpyridazine; 3-Chloro-6-pyridazinylmethyl chloride

• MDL： MFCD10698627
• Inchi： 1S/C5H4Cl2N2/c6-3-4-1-2-5(7)9-8-4/h1-2H,3H2
• InChI Key： XWFUSBPVIYJBML-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 233.92900
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.410
• PSA: 25.78000
• LogP: 3.47280

Additional information on 3-Chloro-6-(chloromethyl)pyridazine

Introduction to 3-Chloro-6-(chloromethyl)pyridazine (CAS No. 120276-59-7)

3-Chloro-6-(chloromethyl)pyridazine (CAS No. 120276-59-7) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic organic molecule, featuring a pyridazine core substituted with chloro and chloromethyl groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple reactive sites on its molecular framework makes it a versatile intermediate for synthesizing more complex bioactive molecules.

The chemical structure of 3-Chloro-6-(chloromethyl)pyridazine consists of a six-membered aromatic ring containing two nitrogen atoms, with a chlorine atom at the 3-position and a chloromethyl group at the 6-position. This arrangement imparts distinct reactivity, enabling various chemical transformations that can be exploited in synthetic pathways. The chloro substituent enhances electrophilicity, making the molecule susceptible to nucleophilic attack, while the chloromethyl group introduces a site for further functionalization, such as alkylation or condensation reactions.

In recent years, 3-Chloro-6-(chloromethyl)pyridazine has been explored as a key building block in the synthesis of pharmacologically relevant compounds. Its pyridazine scaffold is a common motif in many bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound’s ability to undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, has opened avenues for constructing more intricate structures with desired biological activities.

One of the most compelling aspects of 3-Chloro-6-(chloromethyl)pyridazine is its role in developing novel therapeutic agents. Researchers have leveraged its reactivity to create derivatives with enhanced binding affinity to target proteins. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that modulate enzyme activity by interacting with specific residues within the active site. These inhibitors hold promise for treating various diseases, including cancer and inflammatory disorders.

The compound’s versatility extends to its application in material science and agrochemicals. The pyridazine core is known to contribute to the stability and bioavailability of molecules, making it an attractive choice for designing drugs that require efficient delivery systems. Additionally, modifications introduced at the 3- and 6-positions can influence solubility and metabolic profiles, which are critical factors in drug formulation.

Recent advancements in computational chemistry have further highlighted the potential of 3-Chloro-6-(chloromethyl)pyridazine as a scaffold for drug discovery. Molecular modeling studies have identified optimal positions for substituents that maximize binding interactions with biological targets. These insights have guided experimental efforts toward designing next-generation compounds with improved pharmacokinetic properties.

The synthesis of 3-Chloro-6-(chloromethyl)pyridazine itself is an area of active interest. While traditional methods involve multi-step processes starting from readily available precursors, recent reports have explored more efficient synthetic routes that minimize waste and improve yields. These innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

Another noteworthy application of 3-Chloro-6-(chloromethyl)pyridazine is in the development of probes for biochemical assays. Its reactive groups allow for easy conjugation with fluorescent or enzymatic tags, enabling researchers to study protein-protein interactions and metabolic pathways in vitro and in vivo. Such tools are invaluable for understanding disease mechanisms and validating potential drug targets.

The future prospects of 3-Chloro-6-(chloromethyl)pyridazine are bright, with ongoing research uncovering new synthetic strategies and biological functions. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly pivotal role in shaping the next generation of therapeutics and materials.